N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C24H30N2O5/c1-15(2)13-26-18-12-16(10-11-19(18)31-14-24(3,4)23(26)28)25-22(27)17-8-7-9-20(29-5)21(17)30-6/h7-12,15H,13-14H2,1-6H3,(H,25,27)
• InChI Key: NNKDSJMRHPUVEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=CC(=C2)NC(=O)C3=C(C(=CC=C3)OC)OC)OCC(C1=O)(C)C
• Molecular Formula: C24H30N2O5
• Molecular Weight: 426.5 g/mol

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,3-dimethoxybenzamide is a useful research compound. Its molecular formula is C24H30N2O5 and its molecular weight is 426.513. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Polycyclic Systems

Research has led to the synthesis of new polycyclic systems containing the 1,4-benzodiazepine and isoindolinone fragments. Such systems are synthesized through dehydration processes and have potential applications in medicinal chemistry due to their complex fused pentacyclic structures, which are often explored for pharmacological activities (L. Ukhin et al., 2011).

Polymeric and Solid Lipid Nanoparticles

Solid lipid nanoparticles and polymeric nanocapsules have been researched for the sustained release of agricultural fungicides, showcasing how materials science can enhance the delivery and efficacy of chemical compounds in agricultural applications (E. Campos et al., 2015).

Synthesis and Antioxidant Activity

The synthesis and evaluation of antioxidant activities of novel compounds are critical areas of research. Such studies involve characterizing new compounds for potential therapeutic applications, highlighting the importance of synthetic chemistry in developing antioxidants (H. Yüksek et al., 2015).

Serotonin-3 Receptor Antagonists

Research into developing potent serotonin-3 receptor antagonists involves structure-activity relationship studies, which are fundamental in designing new therapeutic agents for conditions such as nausea and vomiting associated with chemotherapy (H. Harada et al., 1995).

Enantioselective Synthesis

The enantioselective synthesis of metabolites of pharmaceutical compounds, such as vasopressin V2 receptor antagonists, demonstrates the significance of stereochemistry in drug development and pharmacokinetics (J. Matsubara et al., 2000).